Cas no 1250510-22-5 (1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid)
1250510-22-5 structure
Product Name:1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid
CAS No:1250510-22-5
MF:C10H8F2O2
MW:198.166130065918
MDL:MFCD11036980
CID:2120029
PubChem ID:61496820
Update Time:2024-11-04
1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-difluorophenyl)cyclopropanecarboxylic acid
- Cyclopropanecarboxylic acid, 1-(3,5-difluorophenyl)-
- SY226039
- 1-(3,5-difluorophenyl)cyclopropane-1-carboxylic acid
- SCHEMBL16585228
- CS-0338284
- DA-13589
- AC3383
- AKOS010758064
- 1250510-22-5
- MFCD11036980
- 1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid
-
- MDL: MFCD11036980
- Inchi: 1S/C10H8F2O2/c11-7-3-6(4-8(12)5-7)10(1-2-10)9(13)14/h3-5H,1-2H2,(H,13,14)
- InChI Key: RTIJVNQRFGUGMW-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)C1(C(=O)O)CC1)F
Computed Properties
- Exact Mass: 198.04923582g/mol
- Monoisotopic Mass: 198.04923582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.9
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 310.9±42.0 °C at 760 mmHg
- Flash Point: 141.9±27.9 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X89725-250mg |
1-(3,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1250510-22-5 | 90% | 250mg |
¥738.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X89725-1g |
1-(3,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1250510-22-5 | 90% | 1g |
¥1128.0 | 2023-09-05 | |
| Chemenu | CM464349-250mg |
1-(3,5-Difluorophenyl)cyclopropanecarboxylic Acid |
1250510-22-5 | 95%+ | 250mg |
$133 | 2023-02-18 | |
| Chemenu | CM464349-1g |
1-(3,5-Difluorophenyl)cyclopropanecarboxylic Acid |
1250510-22-5 | 95%+ | 1g |
$200 | 2023-02-18 | |
| Chemenu | CM464349-5g |
1-(3,5-Difluorophenyl)cyclopropanecarboxylic Acid |
1250510-22-5 | 95%+ | 5g |
$880 | 2023-02-18 | |
| eNovation Chemicals LLC | D778321-1g |
1-(3,5-Difluorophenyl)cyclopropanecarboxylic Acid |
1250510-22-5 | 95% | 1g |
$715 | 2024-07-20 | |
| Aaron | AR01ER74-100mg |
1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid |
1250510-22-5 | 98% | 100mg |
$49.00 | 2025-02-11 | |
| Aaron | AR01ER74-250mg |
1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid |
1250510-22-5 | 98% | 250mg |
$81.00 | 2025-02-11 | |
| Aaron | AR01ER74-1g |
1-(3,5-Difluorophenyl)cyclopropanecarboxylic Acid |
1250510-22-5 | 98% | 1g |
$158.00 | 2023-12-16 | |
| 1PlusChem | 1P01EQYS-100mg |
1-(3,5-Difluorophenyl)cyclopropanecarboxylic Acid |
1250510-22-5 | 98% | 100mg |
$72.00 | 2024-07-10 |
1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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